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Introduction

Citrin deficiency is an autosomal recessive metabolic disorder caused by mutations in the
SLC25A13 gene, which encodes the mitochondrial aspartate-glutamate carrier, citrin.[1][2][3]
This deficiency impairs the malate-aspartate shuttle, a crucial pathway for transporting NADH
reducing equivalents from the cytosol to the mitochondria, and also disrupts the urea cycle by
limiting the cytosolic supply of aspartate.[1][3][4] The resulting metabolic dysregulation can lead
to a spectrum of clinical manifestations, including neonatal intrahepatic cholestasis (NICCD),
failure to thrive and dyslipidemia (FTTDCD), and adult-onset type Il citrullinemia (CTLN2).[1][3]
[5] Current treatment options are limited, with liver transplantation being the only curative
measure for severe cases.[2][6]

Recent advancements in messenger RNA (mMRNA) therapeutics offer a promising new avenue
for treating genetic disorders like citrin deficiency. This approach involves introducing a
functional copy of the SLC25A13 mRNA, allowing the host cells' translational machinery to
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synthesize the citrin protein. This application note details the investigation of mMRNA therapy in
a murine model of citrin deficiency, summarizing the key quantitative data and providing
detailed experimental protocols based on published research.

Data Presentation

The following tables summarize the quantitative data from a key study by Cao et al. (2019),
demonstrating the in vivo efficacy of human citrin (hCitrin) mRNA therapy in a citrin-deficient
mouse model.[6] The animal model used was a double knockout of Slc25a13 (citrin) and
mitochondrial glycerol-3-phosphate dehydrogenase, which more accurately recapitulates the
human citrin deficiency phenotype.[7]

Citrin Citrin Statistical
_ Deficiency Deficiency Significance
Parameter Wild-Type (WT) .
Model + Control  Model + hCitrin (Treatment vs.
mMRNA mMRNA Control)
Hepatic Citrulline
_ ~25 ~150 ~50 p <0.05
(nmol/g liver)
Blood Ammonia
~100 ~300 ~150 p = 0.0503
(HM)
Sucrose
~80% ~20% ~60% p <0.05

Preference (%)

Table 1: In Vivo Efficacy of hCitrin mRNA Therapy in a Citrin Deficiency Mouse Model. Data are
approximate values derived from graphical representations in Cao et al. (2019) and are
intended for comparative purposes.

Experimental Protocols
Codon-Optimized Human Citrin (hCitrin) mRNA
Synthesis

Objective: To synthesize a codon-optimized mRNA encoding human citrin for enhanced protein
expression.
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Materials:

Plasmid DNA encoding codon-optimized human citrin with 5" and 3' untranslated regions
(UTRs) and a poly(A) tail, downstream of a T7 promoter.

e In vitro transcription kit (e.g., MEGAscript™ T7 Transcription Kit).

e NTPs (ATP, GTP, CTP, UTP).

¢ RNase inhibitor.

e DNase I.

o RNA purification kit (e.g., RNeasy Kit).

o Agarose gel electrophoresis system.

e Spectrophotometer.

Protocol:

Plasmid Linearization: Linearize the plasmid DNA containing the hCitrin template with a
restriction enzyme that cuts downstream of the poly(A) tail.

 In Vitro Transcription: Set up the in vitro transcription reaction according to the
manufacturer's instructions. Briefly, combine the linearized DNA template, T7 RNA
polymerase, a mixture of the four NTPs, and an RNase inhibitor in the reaction buffer.

¢ Incubation: Incubate the reaction at 37°C for 2-4 hours.

e DNase Treatment: Add DNase | to the reaction mixture to digest the DNA template. Incubate
at 37°C for 15-30 minutes.

o RNA Purification: Purify the synthesized mRNA using an RNA purification kit according to the
manufacturer's protocol. This will remove unincorporated NTPs, enzymes, and salts.

e Quality Control:
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o Assess the integrity and size of the mRNA transcript by agarose gel electrophoresis.

o Determine the concentration and purity of the mRNA using a spectrophotometer
(measuring absorbance at 260 and 280 nm). An A260/A280 ratio of ~2.0 is indicative of
pure RNA.

o Storage: Store the purified hCitrin mRNA at -80°C until further use.

Lipid Nanoparticle (LNP) Formulation

Objective: To encapsulate the hCitrin mRNA into lipid nanoparticles for in vivo delivery.
Materials:

« lonizable lipid (e.g., DLin-MC3-DMA).

e Phospholipid (e.g., DSPC).

e Cholesterol.

« PEG-lipid (e.g., PEG-DMG).

» Ethanol.

 Citrate buffer (pH 3.0).

e Phosphate-buffered saline (PBS, pH 7.4).

o Microfluidic mixing device (e.g., NanoAssemblr).
 Dialysis cassette.

Protocol:

 Lipid Stock Preparation: Prepare a stock solution of the lipids (ionizable lipid, DSPC,
cholesterol, and PEG-lipid) in ethanol at a specific molar ratio.

o MRNA Solution Preparation: Prepare a solution of the hCitrin mRNA in citrate buffer.
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Microfluidic Mixing: Use a microfluidic mixing device to rapidly mix the lipid-ethanol solution
with the mRNA-aqueous solution at a defined flow rate ratio. This process facilitates the self-
assembly of the LNPs with the mRNA encapsulated inside.

Dialysis: Dialyze the resulting LNP suspension against PBS overnight at 4°C using a dialysis
cassette to remove the ethanol and exchange the buffer.

Concentration and Sterilization: Concentrate the LNP-mRNA formulation using a centrifugal
filter unit if necessary. Sterilize the final formulation by passing it through a 0.22 um filter.

Characterization:

o Determine the particle size and polydispersity index (PDI) using dynamic light scattering
(DLS).

o Measure the zeta potential to assess surface charge.

o Quantify the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g.,
RiboGreen assay).

Storage: Store the LNP-mRNA formulation at 4°C for short-term use or at -80°C for long-term
storage.

In Vivo Administration of hCitrin-mRNA-LNP

Objective: To deliver the hCitrin-mRNA-LNP formulation to the citrin-deficient mouse model.

Materials:

Citrin-deficient mouse model (Slc25a13 knockout).
hCitrin-mRNA-LNP formulation.

Control mMRNA-LNP formulation.

Sterile PBS.

Insulin syringes (28-30 gauge).
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Protocol:

Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one
week before the experiment.

Dose Preparation: Dilute the hCitrin-mRNA-LNP and control mRNA-LNP formulations to the
desired concentration with sterile PBS. A typical dose might be in the range of 0.5-1.0 mg/kg
body weight.

Intravenous Injection: Administer the prepared formulations to the mice via intravenous (i.v.)
injection into the tail vein.

Dosing Regimen: The dosing frequency can vary depending on the experimental design. For
example, a study might involve a single injection or multiple injections over a period of
several weeks.[1]

Monitoring: Monitor the animals regularly for any adverse effects.

Assessment of Therapeutic Efficacy

Objective: To quantify the concentration of citrulline in liver tissue.

Protocol:

Tissue Collection: At the end of the treatment period, euthanize the mice and collect liver
tissue.

Homogenization: Homogenize the liver tissue in a suitable buffer.

Protein Precipitation: Precipitate the proteins from the homogenate using an appropriate
method (e.g., addition of a deproteinizing agent).

LC-MS/MS Analysis: Analyze the supernatant for citrulline concentration using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To determine the concentration of ammonia in the blood.

Protocol:
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e Blood Collection: Collect blood samples from the mice (e.g., via cardiac puncture or from the
tail vein) into tubes containing an anticoagulant (e.g., EDTA).

e Plasma Separation: Centrifuge the blood samples to separate the plasma.

o Ammonia Assay: Use a commercially available ammonia assay kit to measure the ammonia
concentration in the plasma according to the manufacturer's instructions.

Objective: To assess the aversion to sucrose, a hallmark of citrin deficiency.
Protocol:

o Habituation: Individually house the mice and habituate them to two drinking bottles for a few
days.

o Test: Provide the mice with two pre-weighed bottles: one containing water and the other
containing a sucrose solution (e.g., 10% w/v).

o Measurement: After a set period (e.g., 24 hours), weigh the bottles again to determine the
amount of water and sucrose solution consumed.

o Calculation: Calculate the sucrose preference as: (Volume of sucrose solution consumed /
Total volume of liquid consumed) x 100%.

Mandatory Visualizations
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Caption: Pathophysiology of Citrin Deficiency.
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Caption: Experimental Workflow for mMRNA Therapy in a Citrin Deficiency Mouse Model.
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Caption: Logical Relationship of mMRNA Therapy in Citrin Deficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Investigating mMRNA Therapy in Animal Models of Citrin
Deficiency: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1228705/docs#investigating-mrna-therapy-in-
animal-models-of-citrin-deficiency-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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